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Compound of Interest

Compound Name: 5-Aminothiophene-3-carboxamide

CAS No.: 760930-70-9

Cat. No.: B3193836

Get Quote

Executive Summary & Scaffold Analysis
The 5-aminothiophene-3-carboxamide scaffold represents a specific structural isomer of the

aminothiophene family, distinct from the more ubiquitous 2-aminothiophene-3-carboxamide

derivatives typically generated via the Gewald reaction. While the 2-amino isomer is widely

recognized for IKK-β and FLT3 kinase inhibition, the 5-amino-3-carboxamide core (and its

corresponding carboxylic acid/ester) has emerged as a critical building block for succinate

dehydrogenase (SDH) inhibitors, azo disperse dyes, and biosynthetic precursors in polyketide

synthase pathways.

This guide details the synthesis, structural derivatization, and biological applications of the 5-

amino isomer, providing clarified protocols to distinguish it from its 2-amino regioisomer.

Structural Distinction (Pharmacophore Disambiguation)
Researchers must rigorously distinguish between the two primary isomers to avoid SAR

misalignment:
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Feature
5-Aminothiophene-3-

carboxamide

2-Aminothiophene-3-

carboxamide

Structure

Amino group at C5;

Carboxamide at C3 (Meta-like

relationship across the ring).

Amino group at C2;

Carboxamide at C3 (Ortho-like

relationship).

Primary Synthesis

Nitration/Reduction of

thiophene-3-carboxylates or

Buchwald-Hartwig amination.

Gewald Reaction (Ketone +

Cyanoacetate + Sulfur).[1][2]

Key Bioactivity
Antifungal (SDH inhibition),

Antibacterial, Azo dyes.

Kinase Inhibition (IKK-β,

FLT3), Anti-inflammatory.

Chemical Synthesis Strategies
Unlike the one-pot Gewald synthesis used for 2-amino derivatives, the 5-amino scaffold

requires a stepwise functionalization of the thiophene ring. The most robust industrial and

laboratory route involves the regioselective nitration of thiophene-3-carboxylates followed by

reduction.

Core Synthesis Pathway (Nitro-Reduction Route)
This pathway yields Methyl 5-aminothiophene-3-carboxylate (CAS 192879-33-7), which is

readily converted to the carboxamide via ammonolysis.

Step 1: Regioselective Nitration
The ester group at C3 directs the electrophilic nitration to the C5 position (alpha-position).[3]

Reagents: Fuming Nitric Acid (

), Acetic Anhydride (

).

Conditions: 0°C to Room Temperature.

Mechanism: Electrophilic aromatic substitution (
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). The C2 position is sterically hindered and less electronically favorable compared to C5.

Step 2: Reduction to Amine
Reduction of the nitro group must be chemoselective to avoid reducing the thiophene ring or

the ester.

Method A (Catalytic Hydrogenation):

, Pd/C (10%), Methanol. Note: Requires careful monitoring to prevent ring saturation.

Method B (Chemical Reduction): Iron powder (

) / Ammonium Chloride (

) or Tin(II) Chloride (

).

Method C (Silane Reduction):

+ Triethylsilane (

). This method is mild and highly selective.[4]

Step 3: Amidation
Reagents: Aqueous Ammonia (

) or Ammonia in Methanol (

).

Conditions: Sealed tube, 80°C.

Methyl thiophene-3-carboxylate Methyl 5-nitrothiophene-3-carboxylate

HNO3, Ac2O
(Nitration @ C5) Methyl 5-aminothiophene-3-carboxylate

(CAS 192879-33-7)

H2, Pd/C or
Fe/NH4Cl

(Reduction) 5-Aminothiophene-3-carboxamide
(CAS 760930-70-9)

NH3/MeOH
(Ammonolysis)

Click to download full resolution via product page
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Caption: Stepwise synthesis of the 5-aminothiophene-3-carboxamide scaffold via the nitro-

reduction pathway.

Known Derivatives & Biological Applications[1][3][5]
[6][7][8]
Antifungal SDH Inhibitors (Oxadiazole Derivatives)
A prominent class of derivatives involves the modification of the C3-carboxamide into a 1,3,4-

oxadiazole moiety. These compounds function as Succinate Dehydrogenase (SDH) inhibitors,

targeting the mitochondrial respiration of phytopathogenic fungi (e.g., Sclerotinia sclerotiorum).

Mechanism: The thiophene core mimics the succinate substrate, while the oxadiazole/amide

extension occupies the ubiquinone binding pocket.

Key Derivative:N-(heteroaryl)-5-aminothiophene-3-carboxamides.

SAR Insight: Substitution on the 5-amino nitrogen (e.g., with acetyl or phenyl groups)

generally reduces activity, whereas keeping the 5-amino free or part of a small heterocycle

preserves binding affinity.

Azo Disperse Dyes
The 5-aminothiophene-3-carboxylate core is a valuable diazo component.[2]

Chemistry: The 5-amino group is diazotized (

) and coupled with electron-rich anilines.

Properties: These derivatives produce deep red to violet shades on polyester fibers with high

extinction coefficients, attributed to the strong push-pull electronic system created by the

electron-donating amino/azo group at C5 and the electron-withdrawing carboxyl at C3.

Biosynthetic Mutasynthons
Studies involving Streptomyces hygroscopicus have utilized 5-aminothiophene-3-carboxylic

acid as a "mutasynthon" (mutasynthetic building block).
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Application: It acts as a bioisostere for 3-aminobenzoic acid (3-ABA) in the biosynthesis of

ansamycin antibiotics (e.g., geldanamycin derivatives).

Significance: This confirms the scaffold can be processed by polyketide synthase (PKS)

machinery, offering a route to "unnatural" natural products.

Detailed Experimental Protocols
Protocol A: Synthesis of Methyl 5-aminothiophene-3-
carboxylate
Validation: This protocol avoids the formation of the 2-amino isomer.

Nitration:

Dissolve methyl thiophene-3-carboxylate (10.0 g, 70 mmol) in acetic anhydride (30 mL).

Cool to 0°C. Dropwise add fuming

(4.0 mL) maintaining temp < 10°C.

Stir at room temperature for 2 hours. Pour into ice water.

Filter the precipitate (Methyl 5-nitrothiophene-3-carboxylate). Recrystallize from EtOH.

Reduction:

Suspend the nitro ester (5.0 g) in MeOH (100 mL).

Add 10% Pd/C (0.5 g).

Hydrogenate at 30 psi

for 4 hours (Monitor via TLC; disappearance of nitro spot).

Filter through Celite. Concentrate filtrate to yield the amine as a tan solid.

Yield: ~85-90%. Purity Check:
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NMR should show amino protons (~6.0-6.5 ppm) and loss of nitro-induced downfield shift.

Protocol B: In Vitro Antifungal Assay (SDH Inhibition)
Target: Sclerotinia sclerotiorum

Preparation: Dissolve derivatives in DMSO (stock 10 mg/mL).

Medium: Potato Dextrose Agar (PDA).

Method: Mycelial growth rate inhibition.

Mix test compound with molten PDA to final concentrations (0.1 - 50 µg/mL).

Pour plates. Inoculate center with 5mm mycelial plug.

Incubate at 25°C for 72 hours.

Calculation:

(C = Control diameter, T = Treatment diameter).

Reference Standard: Boscalid or Carboxin.

Structure-Activity Relationship (SAR) Visualization
The following diagram maps the functionalization potential of the scaffold.

5-Aminothiophene-3-carboxamide
(Scaffold)

N5-Amino Group
(Nucleophilic)

C3-Carboxamide
(Electrophilic/H-Bonding)

C2-Position
(Steric Control)

Diazo Coupling
(Azo Dyes)

Acylation/Sulfonylation
(Kinase/SDH Affinity)

Heterocyclization
(1,3,4-Oxadiazoles - Antifungal)

Halogenation (Br/Cl)
(Electronic Tuning)
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Caption: SAR map illustrating key modification sites on the 5-aminothiophene-3-carboxamide
core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-Aminothiophene-3-carboxamide
Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3193836/docs#technical-guide-5-aminothiophene-3-
carboxamide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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